2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide

• IUPAC Name: 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C19H22N4O4/c1-26-14-8-6-13(7-9-14)23-11-10-22(19(23)25)12-17(24)20-18-15-4-2-3-5-16(15)21-27-18/h6-9H,2-5,10-12H2,1H3,(H,20,24)
• InChI Key: VYAVXKMRXXYVRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(C2=O)CC(=O)NC3=C4CCCCC4=NO3
• Molecular Formula: C19H22N4O4
• Molecular Weight: 370.4 g/mol
• CAS No.: 1323319-61-4

Description

This compound is a heterocyclic acetamide derivative featuring two distinct moieties: a 2-oxoimidazolidin-1-yl group substituted with a 4-methoxyphenyl ring and a 4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl group. The tetrahydrobenzoxazole moiety, a partially saturated bicyclic system, could influence conformational rigidity and receptor binding.

Biological Activity

The compound 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is $C_{20}H_{20}N_{4}O_{3}S$, and it features a unique combination of imidazolidinone and benzothiazole moieties. The structure can be represented as follows:

Property	Details
IUPAC Name	2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
CAS Number	1286722-18-6
Molecular Weight	396.5 g/mol
Density	Not available
Boiling Point	Not available

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that integrate various intermediates. The process includes the preparation of imidazolidinone and benzothiazole derivatives followed by coupling reactions under controlled conditions. Common reagents include amines and acids to facilitate bond formation .

The biological activity of the compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. This interaction can modulate various cellular pathways leading to therapeutic effects. For instance, it may exhibit antibacterial, antifungal, and anticancer properties through inhibition of key enzymes involved in these processes .

Pharmacological Studies

Recent studies have demonstrated the pharmacological potential of this compound:

• Anticancer Activity : In vitro studies indicate that the compound exhibits significant cytotoxic effects against various cancer cell lines. These effects are believed to be mediated through apoptosis induction and cell cycle arrest .
• Antimicrobial Properties : The compound has shown promising results in inhibiting bacterial growth in several assays. Its mechanism may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.
• Anti-inflammatory Effects : Preliminary data suggest that this compound can reduce inflammation markers in cellular models, indicating potential use in treating inflammatory diseases .

Case Studies

Several case studies highlight the biological efficacy of this compound:

• Study on Anticancer Effects : A study conducted on human breast cancer cell lines showed that treatment with varying concentrations of the compound led to a dose-dependent reduction in cell viability. The mechanism was linked to increased reactive oxygen species (ROS) production and subsequent activation of apoptotic pathways .
• Antimicrobial Evaluation : Another study assessed the antimicrobial activity against strains of Staphylococcus aureus and Escherichia coli. Results indicated a minimum inhibitory concentration (MIC) value significantly lower than that of standard antibiotics, suggesting enhanced efficacy against resistant strains .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Physicochemical Comparisons

The compound is compared to analogs sharing acetamide linkages or heterocyclic frameworks. Below is a detailed analysis:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Structural Features
2-[3-(4-Methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide	~C₁₉H₂₁N₃O₄*	~367.39	4-methoxyphenyl, 2-oxoimidazolidinone	Acetamide bridge, tetrahydrobenzoxazole, electron-rich aryl group
2-(4-Fluorophenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)butanamide	C₁₇H₁₉FN₂O₃	318.34	4-fluorophenoxy, butanamide	Butanamide chain, fluorophenoxy group, tetrahydrobenzoxazole
2-[2-(4-Cyanophenyl)-1H-benzimidazol-1-yl]-N-[4-oxo-1,3-thiazolidin-3-yl]acetamide derivatives	Varies	Varies	4-cyanophenyl, benzimidazole, thiazolidinone	Acetamide bridge, electron-withdrawing cyano group, fused benzimidazole-thiazolidinone

*Estimated based on structural analysis.

Functional Group Analysis

In contrast, the 4-fluorophenoxy group in the analog from introduces electronegativity, which may favor polar interactions . The 4-cyanophenyl substituent in ’s derivatives is strongly electron-withdrawing, likely altering solubility and target affinity .

Heterocyclic Cores: The imidazolidinone ring in the target compound offers a rigid, hydrogen-bond-accepting scaffold. Comparatively, thiazolidinones () are known for antimicrobial activity due to their sulfur-containing ring, while benzimidazoles () often exhibit antiviral or anticancer properties .

Tetrahydrobenzoxazole Moiety :
Shared with the compound in , this partially saturated bicyclic system may reduce metabolic degradation compared to fully aromatic systems.

Hypothetical Bioactivity

• The methoxy group could improve blood-brain barrier penetration compared to the fluoro or cyano analogs, making the target compound a candidate for central nervous system targets.
• The imidazolidinone core may target proteases or kinases, whereas thiazolidinones () are more commonly associated with antibacterial activity .